2-((2-(sec-butyl)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(o-tolyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Antimalarial Activity
The 4(3H)-quinazolinone scaffold has been investigated for its antimalarial properties. Researchers have explored derivatives of this compound as potential candidates for combating malaria parasites. By targeting specific pathways in the parasite’s life cycle, these derivatives may inhibit parasite growth and prevent disease transmission .
Antitumor Potential
Compounds related to 4(3H)-quinazolinones have demonstrated antitumor activity. They may interfere with cancer cell proliferation, induce apoptosis (programmed cell death), or inhibit angiogenesis (formation of blood vessels that feed tumors). Investigating the specific mechanisms of action could lead to novel anticancer therapies .
Anticonvulsant Properties
Some 4(3H)-quinazolinone derivatives exhibit anticonvulsant effects. These compounds may modulate neuronal excitability and reduce seizure activity. Understanding their interactions with ion channels and receptors could contribute to the development of new antiepileptic drugs .
Fungicidal Applications
Researchers have explored the fungicidal potential of 4(3H)-quinazolinones. These compounds may inhibit fungal growth by disrupting essential cellular processes. Investigating their mode of action against specific fungal pathogens could lead to effective antifungal agents .
Antimicrobial Activity
The 4(3H)-quinazolinone scaffold has also been evaluated for its antimicrobial properties. Derivatives may exhibit antibacterial or antiviral effects. Identifying their targets and mechanisms of action could contribute to the development of new antibiotics or antiviral drugs .
Anti-Inflammatory Effects
Some 4(3H)-quinazolinone derivatives have shown anti-inflammatory activity. By modulating inflammatory pathways, they may reduce tissue damage and inflammation-associated diseases. Investigating their interactions with immune cells and cytokines could provide insights for drug development .
Mechanism of Action
Target of Action
It’s known that quinazolinone derivatives, which this compound is a part of, have been found to exhibit good luminescence properties . They have been used as fluorescent probes and biological imaging reagents , suggesting that their targets could be various biological structures that can be visualized using fluorescence.
Mode of Action
This allows for the visualization of the target structures in biological imaging applications .
Biochemical Pathways
As a fluorescent probe, it could be involved in pathways where the visualization of certain biological structures or processes is required .
Result of Action
Given its use as a fluorescent probe, the compound likely enables the visualization of its target structures, thereby aiding in the study of these structures and their functions .
Action Environment
For instance, the compound’s fluorescence could be influenced by the pH or temperature of its environment .
properties
IUPAC Name |
2-[(2-butan-2-yl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-(2-methylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O2S/c1-5-14(2)20-23(30)28-21(27-20)17-11-7-9-13-19(17)26-24(28)31-16(4)22(29)25-18-12-8-6-10-15(18)3/h6-14,16,20H,5H2,1-4H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLPOBLKABNUVSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SC(C)C(=O)NC4=CC=CC=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2-(sec-butyl)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(o-tolyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.